PARP Inhibitor
  • Niraparib hydrochloride
    Niraparib hydrochloride
    • Cat. No.:
    • B612085
    • CAS No.:
    • 1038915-64-8
    • Molecular Formula:
    • C19H21ClN4O
    • Molecular Weight:
    • 356.8 g/mol
    Description
    Niraparib is a 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide that has S-configuration. It is a potent inhibitor of PARP1 and PARP2 (IC50 of 3.8 and 2.1 nM, respectively) and approved as a first-line mai...
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  • E7016
    E7016
    • Cat. No.:
    • B1684204
    • CAS No.:
    • 902128-92-1
    • Molecular Formula:
    • C20H19N3O3
    • Molecular Weight:
    • 349.4 g/mol
    Description
    PARP Inhibitor E7016 is an inhibitor of the nuclear enzyme poly(ADP-ribose) polymerase (PARP) with potential chemo- and/or radiosensitizing activity. PARP inhibitor E7016 selectively binds to PARP and prevents P...
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  • Stenoparib
    Stenoparib
    • Cat. No.:
    • B1684205
    • CAS No.:
    • 1140964-99-3
    • Molecular Formula:
    • C18H15N5O
    • Molecular Weight:
    • 317.3 g/mol
    Description
    2X-121 is under investigation in clinical trial NCT03562832 (Investigation of Anti-tumour Effect and Tolerability of the PARP Inhibitor 2X-121 in Patients With Metastatic Breast Cancer Selected by the 2X-121 DRP...
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  • Iniparib
    Iniparib
    • Cat. No.:
    • B1684207
    • CAS No.:
    • 160003-66-7
    • Molecular Formula:
    • C7H5IN2O3
    • Molecular Weight:
    • 292.03 g/mol
    Description
    4-iodo-3-nitrobenzamide is a carbonyl compound and an organohalogen compound.
    Iniparib is a small molecule iodobenzamide with potential cytotoxic and antineoplastic activities. Although the mechanism of actio...
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  • Olaparib
    Olaparib
    • Cat. No.:
    • B1684210
    • CAS No.:
    • 763113-22-0
    • Molecular Formula:
    • C24H23FN4O3
    • Molecular Weight:
    • 434.5 g/mol
    Description
    Olaparib is a member of the class of N-acylpiperazines obtained by formal condensation of the carboxy group of 2-fluoro-5-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzoic acid with the free amino group of N-(cy...
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  • PJ34 hydrochloride
    PJ34 hydrochloride
    • Cat. No.:
    • B1684211
    • CAS No.:
    • 344458-15-7
    • Molecular Formula:
    • C17H18ClN3O2
    • Molecular Weight:
    • 331.8 g/mol
    Description
    PJ34 hydrochloride is a hydrochloride salt prepared from equimolar amounts of PJ34 and hydrochloric acid. It has a role as an angiogenesis inhibitor, an anti-inflammatory agent, an antiatherosclerotic agent, an ...
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  • Rucaparib Phosphate
    Rucaparib Phosphate
    • Cat. No.:
    • B1684212
    • CAS No.:
    • 459868-92-9
    • Molecular Formula:
    • C19H21FN3O5P
    • Molecular Weight:
    • 421.4 g/mol
    Description
    Rucaparib Phosphate is the phosphate salt form of rucaparib, an orally bioavailable tricyclic indole and inhibitor of poly(ADP-ribose) polymerases (PARPs) 1 (PARP1), 2 (PARP2) and 3 (PARP3), with potential chemo...
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  • Veliparib
    Veliparib
    • Cat. No.:
    • B1684213
    • CAS No.:
    • 912444-00-9
    • Molecular Formula:
    • C13H16N4O
    • Molecular Weight:
    • 244.29 g/mol
    Description
    Veliparib is a benzimidazole substituted with a carbamoyl group at C-4 and a (2R)-2-methylpyrrolidin-2-yl moiety at C-2. It is a potent, orally bioavailable PARP inhibitor. It has a role as an EC 2.4.2.30 (NAD(+...
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  • Venadaparib
    Venadaparib
    • Cat. No.:
    • B8180462
    • CAS No.:
    • 1681017-83-3
    • Molecular Formula:
    • C23H23FN4O2
    • Molecular Weight:
    • 406.5 g/mol
    Description
    Venadaparib is an orally bioavailable inhibitor of the nuclear enzymes poly(ADP-ribose) polymerase (PARP) 1 and 2, with potential antineoplastic activity. Upon administration, venadaparib selectively binds to PA...
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  • Brca1-IN-1
    Brca1-IN-1
    • Cat. No.:
    • B12427501
    • CAS No.:
    • Molecular Formula:
    • C27H33F2N4O6P
    • Molecular Weight:
    • 578.5 g/mol
    Description
    Brca1-IN-1 is a useful research compound. Its molecular formula is C27H33F2N4O6P and its molecular weight is 578.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Brca1-IN-1 suitable for man...
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